Cas no 1538896-64-8 (4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1538896-64-8
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5736396
• PubChem ID: 83638365
• Update Time: 2025-05-21

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1538896-64-8
• EN300-1301162
• 4-(AMINOMETHYL)-5,7-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
• 2(1H)-Quinolinone, 4-(aminomethyl)-3,4-dihydro-5,7-dimethyl-
• 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C12H16N2O/c1-7-3-8(2)12-9(6-13)5-11(15)14-10(12)4-7/h3-4,9H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key： NJCAPFHXLXTMNR-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)C2C(C)=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 374.7±42.0 °C(Predicted)
• pka: 14.57±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1538896-64-8)

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one is a structurally intriguing compound belonging to the tetrahydroquinoline class of heterocycles. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features and potential therapeutic applications. The compound’s molecular formula and chemical structure suggest a rich scaffold for medicinal chemistry exploration, particularly in the development of novel bioactive agents.

The CAS number 1538896-64-8 provides a unique identifier for this chemical entity, facilitating its recognition in scientific literature and commercial databases. As a tetrahydroquinoline derivative, this compound exhibits structural similarities to other well-known bioactive molecules, which have been extensively studied for their pharmacological properties. The presence of both amine and methyl substituents on the quinoline ring system enhances its potential for further functionalization and derivatization.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promise as scaffolds for drugs targeting neurological disorders, infectious diseases, and cancer. The 4-(aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one structure is particularly noteworthy because it combines the versatility of the tetrahydroquinoline core with functional groups that can interact with biological targets in multiple ways.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The aminomethyl group at the 4-position provides a handle for further chemical modifications, such as coupling reactions or nucleophilic substitutions, which can be tailored to enhance specific pharmacological profiles. Similarly, the 5,7-dimethyl substituents contribute to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. For instance, certain analogs have been reported to exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Given these findings, 4-(aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one may serve as a valuable starting point for developing novel therapeutics in these areas. Its ability to modulate biological pathways while maintaining structural stability makes it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of tetrahydroquinoline systems. Key synthetic strategies often include cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of these derivatives, which is crucial for preclinical and clinical development.

The pharmacological potential of 4-(aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one has been explored through computational modeling and experimental assays. Virtual screening techniques have identified several analogs with enhanced binding affinity to target proteins compared to parent compounds. These computational predictions have been validated by experimental studies demonstrating improved pharmacological activity in vitro and in vivo.

In particular, research has focused on leveraging the compound’s structural features to develop inhibitors of kinases and other enzymes implicated in cancer progression. The quinoline core is known to interact favorably with ATP-binding sites in protein kinases due to its aromatic system and hydrogen bonding capabilities. By incorporating additional functional groups such as amine moieties at strategic positions within the molecule (amine group at position 4), researchers can fine-tune interactions with biological targets.

Moreover, 5-methyl groups at positions 5 and 7 enhance lipophilicity, which is often critical for drug absorption and distribution within biological systems. This balance between hydrophilicity and lipophilicity can be further optimized through structure-activity relationship (SAR) studies aimed at maximizing therapeutic efficacy while minimizing side effects.

The development of new pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. The case of 4-(aminomethyl)-5-methyltetrahydroquinolinones underscores this principle by demonstrating how subtle modifications can significantly impact drug-like properties such as solubility, metabolic stability,and target specificity.

Future directions in research may explore derivatization strategies that enhance bioavailability or reduce toxicity without compromising therapeutic benefits. For example, prodrugs or conjugates incorporating this scaffold could improve delivery profiles, making it more feasible for clinical translation.

The broader significance of this work lies not only in its immediate pharmacological applications but also in advancing our understanding of heterocyclic chemistry’s role in medicine. As more derivatives are synthesized, new insights into SAR trends will emerge, guiding future drug design efforts across multiple therapeutic areas including oncology, neurology,and anti-infective treatments.